Cas no 109525-66-8 (Uridine,2'-deoxy-5,6-dihydro-5,6-dihydroxy-, (5S,6S)- (9CI))

• Product Name: Uridine,2'-deoxy-5,6-dihydro-5,6-dihydroxy-, (5S,6S)- (9CI)
• CAS No: 109525-66-8
• MF: C₉H₁₄N₂O₇
• MW: 262.216662883759
• CID: 184946
• PubChem ID: 130601
• Update Time: 2025-04-19

Uridine,2'-deoxy-5,6-dihydro-5,6-dihydroxy-, (5S,6S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-deoxy-5,6-dihydro-5,6-dihydroxy-, (5S,6S)- (9CI)
• 5,6-dihydroxy-5,6-dihydro-2'-deoxyuridine
• 2'-deoxy-5,6-dihydroxyuridine
• Uridine, 2'-deoxy-5,6-dihydro-5,6-dihydroxy-, (5S,6S)-
• DTXSID50911233
• 5,6-dihydroxy-5,6-dihydro-2/'-deoxyuridine
• 109525-66-8
• 5,6-dihydroxy-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-diazinane-2,4-dione
• 5,6-Dihydroxydihydro-deoxyuridine
• 1-(2-Deoxypentofuranosyl)-4,5,6-trihydroxy-5,6-dihydropyrimidin-2(1H)-one

• Inchi： 1S/C9H14N2O7/c12-2-4-3(13)1-5(18-4)11-8(16)6(14)7(15)10-9(11)17/h3-6,8,12-14,16H,1-2H2,(H,10,15,17)/t3-,4+,5+,6?,8?/m0/s1
• InChI Key： ORRZKGUUIZYKRN-QUOQFLJZSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(C1O)O)=O)=O)O

Computed Properties

• Exact Mass: 262.08
• Monoisotopic Mass: 262.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140A^2
• XLogP3: -2.6

Experimental Properties

• Density: 1.754
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.652